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Compound of Interest

Compound Name: 3,5-Difluorobenzyl alcohol

Cat. No.: B1332098 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

3,5-Difluorobenzyl alcohol, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is essential for ensuring laboratory safety and

operational integrity.

Chemical Identifier:

Name: 3,5-Difluorobenzyl alcohol

CAS Number: 79538-20-8[1][2]

Molecular Formula: C₇H₆F₂O[1]

Molecular Weight: 144.12 g/mol [1][3]

Hazard Summary: 3,5-Difluorobenzyl alcohol is classified as a hazardous substance. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is necessary to minimize exposure and

ensure safety when handling 3,5-Difluorobenzyl alcohol. The following table summarizes the

required PPE.
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Protection Type Required Equipment Specifications & Remarks

Eye/Face Protection
Safety goggles with side-

shields or a full-face shield.

Must be worn if there is a

potential for splashes, mists, or

aerosols. An emergency

eyewash station should be

readily accessible.[4][5][6]

Hand Protection Chemical-resistant gloves.

Nitrile, neoprene, or rubber

gloves are recommended.[7]

For prolonged or repeated

contact, consider double

gloving. Gloves should be

inspected before use and

changed frequently.[6][7]

Skin and Body Protection
Laboratory coat, work uniform,

or impervious clothing.

A flame-resistant lab coat is

recommended.[8] Additional

protective garments such as

aprons or sleevelets should be

used based on the nature of

the task to prevent skin

contact.[6]

Respiratory Protection Use in a well-ventilated area.

General and local exhaust

ventilation, such as a fume

hood, is recommended to keep

vapor levels low.[8][9][10] If

ventilation is inadequate or

there's a risk of inhalation, a

NIOSH/MSHA-approved

respirator should be used.[6]

Operational Plan
Handling:

Always review the Safety Data Sheet (SDS) before using the chemical.[9]
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Work in a well-ventilated area, preferably within a chemical fume hood.[8][9]

Avoid contact with skin, eyes, and clothing.[5][11] Do not breathe mist, vapors, or spray.[4][5]

Use designated tools for transferring chemicals to avoid contamination.[9]

Keep containers tightly closed when not in use.[5][8]

Wash hands thoroughly after handling, even if gloves were worn.[4][9]

Do not eat, drink, or smoke in the laboratory.[6]

Storage:

Store in a cool, dry, and well-ventilated place, away from sources of ignition.[5][8][12]

Keep containers tightly closed to prevent evaporation or leaks.[5][9]

Store locked up.[4][5]

Segregate from incompatible materials such as strong oxidizing agents.[5][12]

Spill and Emergency Response:

In case of a spill, alert nearby personnel and evacuate the area if necessary.[9]

For small spills, absorb with an inert, non-combustible material like sand or earth.[6]

For large spills, dike the area to prevent spreading.[6]

Wear appropriate PPE during cleanup.[6]

Collect the absorbed material and place it in a suitable, closed container for disposal.[5][13]

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[4][5] If eye irritation persists, get medical

advice/attention.[5]
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If on skin, wash with plenty of soap and water.[5] If skin irritation occurs, get medical

advice/attention.[5]

If inhaled, remove the person to fresh air and keep comfortable for breathing.[4][5]

Disposal Plan
Dispose of contents and containers in accordance with local, regional, and national

regulations.[4][11]

Waste material should be treated as hazardous waste.

Do not allow the substance to enter drains or watercourses.[6]

Entrust disposal to a licensed waste disposal company.[11]
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Caption: Workflow for Safe Handling of 3,5-Difluorobenzyl Alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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